Cas no 88001-26-7 (1,3,5-Heptatriene, 2,5-dimethyl-, (E,E)-)

• Product Name: 1,3,5-Heptatriene, 2,5-dimethyl-, (E,E)-
• CAS No: 88001-26-7
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 648877
• PubChem ID: 59970906
• Update Time: 2025-04-19

1,3,5-Heptatriene, 2,5-dimethyl-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Heptatriene, 2,5-dimethyl-, (E,E)-
• 2,5-dimethylhepta-1,3,5-triene
• DTXSID10733372
• 88001-26-7

• Inchi： 1S/C9H14/c1-5-9(4)7-6-8(2)3/h5-7H,2H2,1,3-4H3
• InChI Key： COQXDMOQOGUJRU-UHFFFAOYSA-N
• SMILES： C(=CC)(C)C=CC(=C)C

Computed Properties

• Exact Mass: 122.109550447g/mol
• Monoisotopic Mass: 122.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4
• Topological Polar Surface Area: 0Ų